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Compound of Interest

Compound Name: Retinestatin

cat. No.: 812373306

An In-depth Technical Guide to Retinestatin

Disclaimer: Retinestatin is a very recently discovered natural product, with the primary and
currently sole source of information being a single research paper published in March 2024.
This guide is compiled from the publicly available information from that publication. Detailed
spectroscopic data and step-by-step protocols are typically found in the full text or
supplementary materials of the source publication, which may require a subscription or
purchase to access.

Introduction

Retinestatin is a novel polyol polyketide discovered and characterized in 2024.[1] It was
isolated from a Streptomyces species found in the subterranean nest of the termite
Reticulitermes speratus kyushuensis Morimoto.[1] Structurally, it is a complex molecule with 12
chiral centers.[1] Preliminary biological evaluations have shown that Retinestatin exhibits
neuroprotective effects in an in vitro model of Parkinson's disease, specifically by protecting
SH-SY5Y dopaminergic cells from cytotoxicity induced by 1-methyl-4-phenylpyridinium
(MPP+).[1][2]

Physical and Chemical Properties

The structure of Retinestatin was elucidated through a combination of spectroscopic methods,
including UV, IR, mass spectrometry, and extensive 1D and 2D NMR experiments.[1] The
absolute configuration of its 12 chiral centers was determined using J-based configuration
analysis, ROESY correlations, and quantum mechanics-based computational approaches.[1]
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Table 1: Physical and Chemical Data for Retinestatin

Property Value Source | Method
Molecular Formula C25H40012 HR-ESI-MS, NMR[1]
Data not available in public
Appearance N/A
abstract.
) ] Data not available in public )
Optical Rotation [a]D Polarimetry

abstract.

UV (Amax)

Data not available in public
UV Spectroscopy
abstract.

IR (vmax)

Data not available in public
IR Spectroscopy
abstract.

Mass Spectrometry

Data not available in public
HR-ESI-MS
abstract.

Table 2: NMR Spectroscopic Data for Retinestatin

Note: The detailed *H and 3C NMR chemical shifts (&) and coupling constants (J) are essential

for structural confirmation and are available in the primary research article. The following is a

summary of the techniques used.

Nucleus Experiment Types Used for Elucidation
'H NMR Standard proton NMR, essential for identifying
proton environments.
5C NMR Standard carbon NMR, used to determine the
number and type of carbon atoms.
COSY, HSQC, HMBC, ROESY. These
experiments were crucial for establishing the
2D NMR

planar structure and relative stereochemistry of

the molecule.[1]
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Biological Activity and Mechanism of Action

Retinestatin has demonstrated significant neuroprotective activity in a well-established in vitro
model of Parkinson's disease.[1]

Neuroprotective Effects

The primary reported biological activity of Retinestatin is its ability to protect human
dopaminergic neuroblastoma cells (SH-SY5Y) from cytotoxicity induced by the neurotoxin
MPP+.[1][2] MPP+ is a potent inhibitor of mitochondrial complex I, leading to oxidative stress
and cell death, and is widely used to model Parkinson's disease pathology in cellular systems.
The ability of Retinestatin to counteract this effect suggests it may have therapeutic potential
iIn neurodegenerative diseases.

Signaling Pathways

The specific signaling pathway through which Retinestatin exerts its neuroprotective effect has
not yet been elucidated in the available literature. Research is required to determine if it acts by
guenching reactive oxygen species, modulating mitochondrial function, or interacting with
specific pro-survival or anti-apoptotic signaling cascades.

Experimental Protocols

The following are generalized descriptions of the experimental procedures based on the source
publication. For precise, reproducible protocols, consultation of the original paper's
experimental section is mandatory.

Isolation and Purification of Retinestatin

The isolation of Retinestatin involves standard natural product chemistry techniques.

o Fermentation: The Streptomyces sp. strain (designated INS02) is cultured in a suitable liquid
medium to produce the secondary metabolites, including Retinestatin.

o Extraction: The culture broth is harvested, and the crude extract containing Retinestatin is
obtained.
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 Purification: The crude extract undergoes a multi-step purification process. The primary
method cited is open-column chromatography using a Cis resin, with a step-gradient elution
of methanol in water to separate the compound of interest from other metabolites.[1]
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Caption: Workflow for the isolation and purification of Retinestatin.

Neuroprotection Assay

The neuroprotective activity of Retinestatin was assessed using a cell-based assay.
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Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured under standard conditions.
These cells are often differentiated to exhibit more neuron-like characteristics.

Treatment: The cells are pre-treated with varying concentrations of Retinestatin for a
specified period.

Induction of Cytotoxicity: The neurotoxin MPP+ is added to the cell culture medium
(excluding the negative control group) to induce cell death.

Assessment of Cell Viability: After incubation with MPP+, a cell viability assay (e.g., MTT,
LDH release, or similar) is performed to quantify the extent of cell death in the presence and
absence of Retinestatin. The results would demonstrate if Retinestatin pre-treatment leads
to a statistically significant increase in cell survival compared to cells treated with MPP+
alone.
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Caption: Experimental workflow for the in vitro neuroprotection assay.

Conclusion

Retinestatin is a newly identified polyketide with a complex stereochemical structure and
promising neuroprotective properties. Its discovery highlights the potential of microorganisms
from unique ecological niches, such as termite nests, as a source for novel bioactive
compounds. Further research is warranted to fully elucidate its mechanism of action, determine
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its structure-activity relationship, and evaluate its therapeutic potential in more advanced
preclinical models of neurodegenerative diseases. Drug development professionals may find
Retinestatin to be a compelling starting point for the design of new neuroprotective agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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